Cas no 944805-18-9 (4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid)

4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid structure
944805-18-9 structure
Product Name:4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid
CAS No:944805-18-9
MF:C9H11BrN2O4S
MW:323.163640260696
CID:2123989
PubChem ID:57634183
Update Time:2025-04-21

4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(tert-butoxycarbonyl)thiazole-5-carboxylic acid
    • 944805-18-9
    • 4-Bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-thiazolecarboxylic acid
    • DTXSID601147635
    • DA-00404
    • SCHEMBL12056453
    • Inchi: 1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-7-11-5(10)4(17-7)6(13)14/h1-3H3,(H,13,14)(H,11,12,15)
    • InChI Key: KEDWRMCTUPBGBZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 321.96229Da
  • Monoisotopic Mass: 321.96229Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 117Ų
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